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Compound of Interest

Compound Name: Nicotinamide Riboside Triflate

Cat. No.: B135048

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide Riboside (NR) is a pyridine-nucleoside form of vitamin B3 that acts as a precursor
to nicotinamide adenine dinucleotide (NAD+). As a key coenzyme in cellular redox reactions,
NAD+ is crucial for energy metabolism, DNA repair, and cellular signaling. Nicotinamide
Riboside Triflate (NR-Tf), a salt form of NR, is of significant interest for research and
pharmaceutical development due to its potential therapeutic applications. Understanding its
solubility in various aqueous and organic solvents is a critical first step in the design of in vitro
assays, formulation development, and preclinical studies.

This document provides a detailed overview of the solubility profile of Nicotinamide Riboside
Triflate, along with standardized protocols for determining its solubility.

Physicochemical Properties
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Property Value

) 3-(Aminocarbonyl)-1-3-D-ribofuranosyl-
Chemical Name o _
pyridinium trifluoromethanesulfonate

CAS Number 445489-49-6

Molecular Formula C12H15F3N20sS

Molecular Weight 404.31 g/mol

Appearance Off-white to light yellow solid

Solubility Profile of Nicotinamide Riboside Triflate

The solubility of a compound is a fundamental physicochemical property that influences its
bioavailability and formulation. While extensive quantitative solubility data for Nicotinamide
Riboside Triflate is not widely published, the following table summarizes the available
qualitative and semi-quantitative information. It is important to note that the solubility of the
triflate salt may differ from other salt forms, such as the chloride salt.

Quantitative

Qualitative . Quantitative
Solvent Type N Solubility .
Solubility Solubility (mM)
(mg/mL)
Water Aqueous Soluble[1] > 0.404[1] > 1[1]
Phosphate-
i Data not Data not Data not
Buffered Saline Aqueous ) ] ]
available available available
(PBS, pH 7.4)
Dimethyl
. _ Data not Data not
Sulfoxide Organic Soluble[2] ] ]
available available
(DMSO)
_ _ Data not Data not
Methanol Organic Slightly Soluble ] )
available available
] Data not Data not Data not
Ethanol Organic ) ] ]
available available available
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Note: The quantitative solubility in water is inferred from a study where a 1 mM solution was
prepared. The actual solubility may be higher. For other solvents, precise quantitative data is
not readily available in the public domain and should be determined experimentally.

Experimental Protocols for Solubility Determination

To obtain precise and reliable solubility data, standardized experimental protocols are
essential. The two main types of solubility assays are the kinetic and thermodynamic methods.

Kinetic Solubility Assay

This high-throughput method is suitable for early-stage drug discovery to quickly assess the
solubility of a compound from a DMSO stock solution.

Principle: A concentrated stock solution of the compound in DMSO is added to an aqueous
buffer. The concentration at which precipitation is first observed is determined as the kinetic
solubility.

Materials:

¢ Nicotinamide Riboside Triflate

Dimethyl Sulfoxide (DMSO), anhydrous

Phosphate-Buffered Saline (PBS), pH 7.4

96-well microplates (UV-transparent)

Plate reader with turbidity or nephelometry detection capabilities

Protocol:

e Stock Solution Preparation: Prepare a 10 mM stock solution of Nicotinamide Riboside
Triflate in 100% DMSO.

o Serial Dilutions: In a 96-well plate, perform serial dilutions of the stock solution in DMSO to
create a range of concentrations (e.g., from 10 mM down to 0.01 mM).
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e Compound Addition: Transfer a small, fixed volume (e.g., 2 pL) of each DMSO dilution into a
new 96-well plate containing a larger volume (e.g., 198 uL) of PBS (pH 7.4). This results in a
final DMSO concentration of 1%.

 Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours) with
gentle shaking.

» Precipitation Detection: Measure the turbidity of each well using a plate reader at a
wavelength where the compound does not absorb (e.g., 620 nm).

o Data Analysis: The kinetic solubility is defined as the highest concentration that does not
show a significant increase in turbidity compared to the buffer-only control.

Thermodynamic (Equilibrium) Solubility Assay

This method determines the true equilibrium solubility of a compound and is crucial for lead
optimization and formulation development.

Principle: An excess of the solid compound is equilibrated with the solvent of interest over a
prolonged period. The concentration of the dissolved compound in the supernatant is then
measured.

Materials:

» Nicotinamide Riboside Triflate (solid)
o Selected aqueous and organic solvents
e Glass vials with screw caps

e Thermomixer or orbital shaker

e Centrifuge

e HPLC-UV system

Protocol:
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o Sample Preparation: Add an excess amount of solid Nicotinamide Riboside Triflate to a
glass vial.

¢ Solvent Addition: Add a known volume of the desired solvent to the vial.

o Equilibration: Seal the vials and incubate at a constant temperature (e.g., 25 °C) on a shaker
for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.
o Supernatant Analysis: Carefully collect an aliquot of the clear supernatant.

e Quantification: Dilute the supernatant and determine the concentration of Nicotinamide
Riboside Triflate using a validated HPLC-UV method against a standard curve.

Experimental Workflow for Solubility Profiling
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Experimental Workflow for Solubility Profiling
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Caption: Workflow for determining kinetic and thermodynamic solubility.

NAD+ Metabolic Pathway

Nicotinamide Riboside Triflate serves as a precursor to NAD+, which is synthesized through
several interconnected pathways. The "salvage pathway" is a key route for recycling
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nicotinamide and its derivatives back into the NAD+ pool.

Simplified NAD+ Metabolic Pathway
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Caption: Simplified overview of NAD+ biosynthesis pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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profiling-in-aqueous-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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